Cas no 859811-01-1 (3-Methylbutane-1-sulfinyl chloride)

• Product Name: 3-Methylbutane-1-sulfinyl chloride
• CAS No: 859811-01-1
• MF: C₅H₁₁ClOS
• MW: 154.658239603043
• CID: 5741932
• PubChem ID: 57921046
• Update Time: 2023-11-11

3-Methylbutane-1-sulfinyl chloride Chemical and Physical Properties

Names and Identifiers

• MFCD28360814
• EN300-732274
• 3-Methylbutane-1-sulfinic Chloride
• 3-methylbutane-1-sulfinylchloride
• 3-methylbutane-1-sulfinyl chloride
• SCHEMBL11959619
• SY359090
• 859811-01-1
• 1-Butanesulfinyl chloride, 3-methyl-
• 3-Methylbutane-1-sulfinyl chloride

• Inchi： 1S/C5H11ClOS/c1-5(2)3-4-8(6)7/h5H,3-4H2,1-2H3
• InChI Key： PITKZVSTELAQAI-UHFFFAOYSA-N
• SMILES： ClS(CCC(C)C)=O

Computed Properties

• Exact Mass: 154.0219138g/mol
• Monoisotopic Mass: 154.0219138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• Density: 1.168±0.06 g/cm3(Predicted)
• Boiling Point: 91-92 °C(Press: 13 Torr)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Sulfinic acids and derivatives